1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole

• IUPAC Name: 1-[3-(2,3,5-trimethylphenoxy)propyl]imidazole
• InChI: InChI=1S/C15H20N2O/c1-12-9-13(2)14(3)15(10-12)18-8-4-6-17-7-5-16-11-17/h5,7,9-11H,4,6,8H2,1-3H3
• InChI Key: KHQXJRWJHCVXGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCCCN2C=CN=C2)C)C
• Molecular Formula: C15H20N2O
• Molecular Weight: 244.33 g/mol

Description

1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole, also known as TRIM, is a chemical compound commonly used in scientific research. TRIM is a potent and selective antagonist of the histamine H3 receptor, which plays a crucial role in the regulation of neurotransmitter release in the central nervous system.

Mechanism of Action

1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole acts as a potent and selective antagonist of the histamine H3 receptor, which is located presynaptically on neurons in the central nervous system. The histamine H3 receptor plays a crucial role in the regulation of neurotransmitter release, and its blockade by 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole results in increased neurotransmitter release. This effect is thought to be mediated by the inhibition of autoreceptors on presynaptic neurons, which normally inhibit neurotransmitter release.
Biochemical and Physiological Effects:
1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has been shown to modulate neurotransmitter release in the central nervous system, including the release of dopamine, norepinephrine, and acetylcholine. 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has also been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has also been studied for its potential to improve attention and focus in individuals with attention deficit hyperactivity disorder.

Advantages and Limitations for Lab Experiments

1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole is a potent and selective antagonist of the histamine H3 receptor, which makes it a valuable tool for studying the role of the histamine H3 receptor in various physiological and pathological processes. 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. However, 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has limited water solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole. One area of interest is the potential therapeutic effects of 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole in conditions such as Alzheimer's disease and schizophrenia. Another area of interest is the role of the histamine H3 receptor in other physiological and pathological processes, such as sleep regulation and pain modulation. Additionally, there is ongoing research into the development of new 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole analogs with improved pharmacokinetic properties and selectivity for the histamine H3 receptor.

Synthesis Methods

1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole can be synthesized using a variety of methods, including the reaction of 2,3,5-trimethylphenol with 3-chloropropylamine in the presence of a base, followed by cyclization with an imidazole derivative. Another method involves the reaction of 2,3,5-trimethylphenol with 3-bromopropylamine in the presence of a base, followed by cyclization with imidazole. These methods have been optimized to produce high yields of pure 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole.

Scientific Research Applications

1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has been used extensively in scientific research to study the histamine H3 receptor and its role in various physiological and pathological processes. 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has been shown to modulate neurotransmitter release in the central nervous system, including the release of dopamine, norepinephrine, and acetylcholine. 1-[3-(2,3,5-trimethylphenoxy)propyl]-1H-imidazole has also been studied for its potential therapeutic effects in a variety of conditions, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder.